5-((1-(2-Methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl)amino)-5-oxo-3-(thiophen-2-yl)pentanoic acid

• IUPAC Name: 5-[[1-(2-methoxyacetyl)-3,4-dihydro-2H-quinolin-7-yl]amino]-5-oxo-3-thiophen-2-ylpentanoic acid
• InChI: InChI=1S/C21H24N2O5S/c1-28-13-20(25)23-8-2-4-14-6-7-16(12-17(14)23)22-19(24)10-15(11-21(26)27)18-5-3-9-29-18/h3,5-7,9,12,15H,2,4,8,10-11,13H2,1H3,(H,22,24)(H,26,27)
• InChI Key: UKRDXZDXBJIUFF-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)N1CCCC2=C1C=C(C=C2)NC(=O)CC(CC(=O)O)C3=CC=CS3
• Molecular Formula: C21H24N2O5S
• Molecular Weight: 416.5 g/mol

Description

5-((1-(2-Methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl)amino)-5-oxo-3-(thiophen-2-yl)pentanoic acid is a useful research compound. Its molecular formula is C21H24N2O5S and its molecular weight is 416.49. The purity is usually 95%.
BenchChem offers high-quality 5-((1-(2-Methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl)amino)-5-oxo-3-(thiophen-2-yl)pentanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-((1-(2-Methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl)amino)-5-oxo-3-(thiophen-2-yl)pentanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Compounds similar to the one have been synthesized and characterized to understand their structural and chemical properties. For example, the synthesis and NMR characterization of cephalosporin derivatives highlight the importance of such compounds in developing drug carriers and prodrugs, showcasing the relevance of detailed chemical synthesis and analysis in pharmaceutical research Lorena Blau et al., 2008.

Catalytic Applications

• Research on the catalytic reduction of nitroarenes and azaaromatic compounds using formic acid in the presence of ruthenium catalysts illustrates the potential application of related compounds in facilitating chemical reactions, which is crucial for the production of aminoarenes used in various industrial and pharmaceutical processes Yoshihisa Watanabe et al., 1984.

Insecticidal Activity

• Pyridine derivatives have been studied for their insecticidal activity, indicating the potential of structurally related compounds to serve as effective pesticides. This application is critical for agricultural sciences and pest management strategies E. A. Bakhite et al., 2014.

Radioligand Development

• The development of radioligands for positron emission tomography (PET) imaging, such as the synthesis of [O-methyl-11C]fluvoxamine, a potent antidepressant, showcases the relevance of such compounds in neuroscience and diagnostic medicine M. Matarrese et al., 1997.

Antimicrobial Activity

• Synthesis and evaluation of novel quinazolinone derivatives for their antimicrobial activity demonstrate the pharmaceutical applications of related compounds in developing new antibiotics and antimicrobial agents O. M. Habib et al., 2013.